Cas no 2034435-09-9 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide)

N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide is a specialized organic compound featuring a bithiophene core linked to a hydroxyethyl group and a 2-methylbenzamide moiety. This structure imparts unique electronic and steric properties, making it valuable in materials science and pharmaceutical research. The bithiophene unit enhances conjugation, potentially improving charge transport in organic semiconductors, while the hydroxyethyl and benzamide groups offer functional handles for further derivatization. Its well-defined molecular architecture allows for precise tuning of physicochemical properties, supporting applications in optoelectronics, catalysis, or bioactive molecule development. The compound’s synthetic versatility and structural stability make it a promising intermediate for advanced chemical synthesis.
N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide structure
2034435-09-9 structure
Product Name:N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide
CAS No:2034435-09-9
MF:C18H17NO2S2
MW:343.463082075119
CID:5335442
Update Time:2025-10-30

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-2-methylbenzamide
    • N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-2-methylbenzamide
    • N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide
    • Inchi: 1S/C18H17NO2S2/c1-12-4-2-3-5-14(12)18(21)19-10-15(20)17-7-6-16(23-17)13-8-9-22-11-13/h2-9,11,15,20H,10H2,1H3,(H,19,21)
    • InChI Key: QXIHSPUNPOSPOL-UHFFFAOYSA-N
    • SMILES: S1C(C2=CSC=C2)=CC=C1C(CNC(C1C=CC=CC=1C)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 407
  • XLogP3: 3.5
  • Topological Polar Surface Area: 106

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide Pricemore >>

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Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide

Recent Advances in the Study of N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide (CAS: 2034435-09-9)

N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide (CAS: 2034435-09-9) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bithiophene and benzamide structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

The synthesis of N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide involves a multi-step process that includes the coupling of 2,3'-bithiophene derivatives with 2-methylbenzamide precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored the structure-activity relationship (SAR) of this compound, identifying key functional groups that contribute to its biological activity.

In vitro studies have demonstrated that N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide exhibits potent inhibitory effects on specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often overexpressed in inflammatory diseases and certain cancers. This selective inhibition suggests that the compound may have a favorable safety profile with reduced side effects compared to non-selective COX inhibitors.

Preclinical evaluations in animal models have further supported the therapeutic potential of this compound. In a recent study, N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide significantly reduced tumor growth in xenograft models of breast cancer, with minimal toxicity observed in treated animals. These findings highlight its potential as a lead compound for the development of new anticancer agents. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been investigated, with promising results indicating its potential as an alternative to existing antibiotics.

Despite these encouraging results, challenges remain in the development of N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Researchers are currently exploring various drug delivery systems, including nanoparticles and liposomes, to enhance the compound's pharmacokinetic properties. Furthermore, detailed toxicological studies are required to ensure its safety for clinical use.

In conclusion, N-(2-{[2,3'-Bithiophene]-5-yl}-2-hydroxyethyl)-2-methylbenzamide (CAS: 2034435-09-9) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and relatively simple synthetic route make it an attractive target for drug discovery. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical application.

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